(4R,5R)-2-azabicyclo[2.2.2]octan-5-ol

• IUPAC Name: (4R,5R)-2-azabicyclo[2.2.2]octan-5-ol
• InChI: InChI=1S/C7H13NO/c9-7-3-6-2-1-5(7)4-8-6/h5-9H,1-4H2/t5-,6?,7-/m1/s1
• InChI Key: ZTHBOFLPBKHZSP-YFBHCESUSA-N
• Canonical SMILES: C1CC2CNC1CC2O
• Isomeric SMILES: C1CC2C[C@H]([C@H]1CN2)O
• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol

Description

(4R,5R)-2-Azabicyclo[2.2.2]octan-5-ol is a bicyclic amine alcohol characterized by a rigid [2.2.2] ring system with a nitrogen atom at position 2 and a hydroxyl group at position 4. Its stereochemistry (4R,5R) plays a critical role in its physicochemical and biological properties. The compound is synthesized via multistep protocols, including azide-alkyne cycloadditions and reductions, as exemplified in the preparation of its derivatives for antiproliferative and antiarrhythmic applications . Key structural features include:

• Bicyclic framework: Provides rigidity and stereochemical control.
• Hydroxyl group: Enhances solubility and hydrogen-bonding interactions.
• Chiral centers: Dictate enantioselective interactions in biological systems.

This compound has shown promise in anticancer research, particularly when functionalized with triazole or platinum(II) complexes . Its derivatives are also explored for antiarrhythmic, hypotensive, and local anesthetic activities .

Comparison with Similar Compounds

Ring Size and Flexibility

• [2.2.2] vs. [3.2.1/3.2.2] Systems: The [2.2.2] framework in (4R,5R)-2-azabicyclo[2.2.2]octan-5-ol offers greater rigidity compared to larger systems like [3.2.1] or [3.2.2], which exhibit enhanced conformational flexibility. For example, 2-azabicyclo[3.2.2]nonanes demonstrate superior antiprotozoal activity due to their ability to adopt bioactive conformations .
• [2.2.1] Heptane Derivatives : Smaller ring systems like [2.2.1] show reduced steric hindrance but lower anticancer potency, as seen in (1S,3R,4R)-2-azabicyclo[2.2.1]heptane (IC₅₀: 77.57 µM vs. 2.44 µM for [3.2.1] analogues) .

Stereochemical Influence

• The (4R,5R) configuration in the target compound optimizes interactions with biological targets, such as platinum(II) ions in anticancer complexes . In contrast, pseudo-enantiomeric forms (e.g., (1R,4R,5S)-2-azabicyclo[3.2.1]octane) exhibit reduced activity, highlighting the importance of stereochemical precision .

Substituent Effects

• Triazole Moieties : Derivatives with triazole groups, such as (1S,4R,5R)-4-(4-phenyl-1H-triazol-1-yl)-2-azabicyclo[3.2.1]octane , show enhanced anticancer activity due to improved binding affinity and lipophilicity .
• Methyl and Aryl Groups : Antiarrhythmic activity in 1,2,3,3-tetramethyl derivatives is attributed to increased membrane stabilization via hydrophobic interactions .

Anticancer Activity

• (4R,5R)-2-Azabicyclo[2.2.2]octan-5-ol derivatives functionalized with lipophilic platinum(II) complexes exhibit potent in vitro activity against cancer cell lines, with mechanisms involving DNA intercalation and apoptosis induction .
• Trimeric vs. Monomeric Triazoles: Multivalent triazole-azabicyclo conjugates (e.g., trimeric IC₅₀: 2.44 µM) outperform monomeric analogues, suggesting synergistic effects from increased ligand density .

Antiarrhythmic and Cardiovascular Effects

• Thiourea and urea derivatives of 2-azabicyclo[2.2.2]octan-5-ol demonstrate significant antiarrhythmic activity in rodent models, likely via sodium channel blockade .